O2-[3-(trifluoromethyl)benzoyl]pyrazine-2-carbohydroximamide

• Molecular Formula: C13H9F3N4O2
• Molecular Weight: 310.23 g/mol
• IUPAC Name: [(Z)-[amino(pyrazin-2-yl)methylidene]amino] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C13H9F3N4O2/c14-13(15,16)9-3-1-2-8(6-9)12(21)22-20-11(17)10-7-18-4-5-19-10/h1-7H,(H2,17,20)
• InChI Key: ZPJIDLNAMTUWIW-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)O/N=C(/C2=NC=CN=C2)\N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)ON=C(C2=NC=CN=C2)N
• solubility: 2.4 [ug/mL]

Description

3-(trifluoromethyl)benzoic acid [[amino(2-pyrazinyl)methylidene]amino] ester is a member of (trifluoromethyl)benzenes.

Scientific Research Applications

Synthesis and Catalytic Activities

• Synthesis of Aroylhydrazones: A novel aroylhydrazone was synthesized using a species rich in N-donor sites. Cu(ii) compounds with different nuclearities were formed, showing potential for catalytic applications in the oxidation of xylenes under microwave irradiation. This study indicates the versatility of similar structures in catalytic processes (Sutradhar et al., 2019).
• Palladium-Catalyzed Synthesis: A nanopalladium catalyst was used for the chemoselective synthesis of benzofuro[2,3-b]pyrazines, showcasing the potential of pyrazine derivatives in facilitating complex chemical reactions (Wang et al., 2019).

Biological and Pharmaceutical Research

• Antimicrobial Properties: Various pyrazine derivatives have shown promising antibacterial and antifungal activities. The research indicates the potential of such compounds in developing new antimicrobial agents (Doležal et al., 2003), (Elgemeie et al., 2017).
• Antioxidant and Neuroprotective Effects: Research on triazolopyrazines revealed compounds with potent antioxidant and human A2A adenosine receptor antagonistic properties, suggesting their potential in treating neuropathic pain and related conditions (Falsini et al., 2019).

Material Science and Engineering

• Supramolecular Networks: Studies on complexes involving pyrazine structures revealed the formation of densely packed three-dimensional networks, highlighting their potential in the field of material science and molecular engineering (Yadav & Görbitz, 2014).